Cas no 2138033-16-4 (3-(cyclobutylmethoxy)-4-iodooxolane)

• Product Name: 3-(cyclobutylmethoxy)-4-iodooxolane
• CAS No: 2138033-16-4
• MF: C₉H₁₅IO₂
• MW: 282.118675470352
• CID: 6306279
• PubChem ID: 165489869
• Update Time: 2025-08-05

3-(cyclobutylmethoxy)-4-iodooxolane Chemical and Physical Properties

Names and Identifiers

• 3-(cyclobutylmethoxy)-4-iodooxolane
• 2138033-16-4
• EN300-1137089

• Inchi： 1S/C9H15IO2/c10-8-5-11-6-9(8)12-4-7-2-1-3-7/h7-9H,1-6H2
• InChI Key： WVSCAZCIGBNCFR-UHFFFAOYSA-N
• SMILES： IC1COCC1OCC1CCC1

Computed Properties

• Exact Mass: 282.01168g/mol
• Monoisotopic Mass: 282.01168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 18.5Ų

Additional information on 3-(cyclobutylmethoxy)-4-iodooxolane

Exploring the Versatile Applications of 3-(cyclobutylmethoxy)-4-iodooxolane (CAS No. 2138033-16-4) in Modern Chemistry

In the ever-evolving landscape of organic chemistry, 3-(cyclobutylmethoxy)-4-iodooxolane (CAS No. 2138033-16-4) has emerged as a compound of significant interest for researchers and pharmaceutical developers. This unique heterocyclic molecule, featuring both cyclobutylmethoxy and iodooxolane moieties, presents fascinating structural characteristics that make it valuable for various synthetic applications. With the increasing demand for novel chemical building blocks in drug discovery, compounds like 3-(cyclobutylmethoxy)-4-iodooxolane are gaining attention in academic and industrial research circles.

The molecular structure of 3-(cyclobutylmethoxy)-4-iodooxolane combines the stability of a cyclobutyl ring with the reactivity of an iodo-substituted oxolane, creating a versatile intermediate for organic synthesis. Recent studies have highlighted its potential in cross-coupling reactions, particularly in the formation of carbon-carbon bonds - a process crucial for developing new pharmaceutical compounds. As the pharmaceutical industry continues to search for more efficient synthetic pathways, the demand for specialized intermediates like 3-(cyclobutylmethoxy)-4-iodooxolane has seen noticeable growth in global chemical markets.

One of the most searched questions regarding 3-(cyclobutylmethoxy)-4-iodooxolane relates to its stability and storage conditions. The compound demonstrates good thermal stability when stored properly in cool, dry conditions under inert atmosphere. Researchers often inquire about its solubility profile, which includes good solubility in common organic solvents such as dichloromethane, THF, and DMF, making it convenient for various synthetic applications. These properties contribute to its growing popularity as a building block in medicinal chemistry projects.

The synthetic utility of 3-(cyclobutylmethoxy)-4-iodooxolane extends to its role in palladium-catalyzed coupling reactions, a hot topic in current organic chemistry research. The iodooxolane moiety serves as an excellent leaving group in these transformations, enabling the construction of complex molecular architectures. Pharmaceutical researchers are particularly interested in how this compound can be used to introduce the cyclobutylmethoxy group into target molecules, as this structural feature has shown promise in improving drug bioavailability and metabolic stability.

Market analysis reveals that the demand for 3-(cyclobutylmethoxy)-4-iodooxolane has been steadily increasing, particularly in North America and Europe where pharmaceutical innovation is most concentrated. Chemical suppliers have reported growing inquiries about this compound, especially from research institutions focused on developing new kinase inhibitors and other small molecule therapeutics. The compound's CAS number, 2138033-16-4, has become an important identifier in chemical procurement databases, reflecting its establishment as a valuable research chemical.

From a safety perspective, 3-(cyclobutylmethoxy)-4-iodooxolane requires standard laboratory precautions typical for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when handling this material. The compound's Material Safety Data Sheet (MSDS) provides detailed information about its handling, storage, and disposal, which is frequently accessed by laboratory personnel working with this chemical.

The future outlook for 3-(cyclobutylmethoxy)-4-iodooxolane appears promising as research continues to uncover new applications for this versatile building block. With the pharmaceutical industry's ongoing need for novel synthetic intermediates and the continuous evolution of coupling reaction methodologies, this compound is well-positioned to maintain its relevance in chemical research. Its unique combination of structural features - the cyclobutylmethoxy group and reactive iodooxolane moiety - ensures it will remain a compound of interest for synthetic chemists exploring new reaction pathways and drug discovery programs.